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Compound of Interest

Compound Name: CK1-IN-1

Cat. No.: B610341

Audience: Researchers, scientists, and drug development professionals.
Introduction

CK1-IN-1 is a potent inhibitor of Casein Kinase 1 (CK1), a family of serine/threonine-specific
protein kinases crucial to numerous cellular processes.[1] The CK1 family, comprising isoforms
such as q, 9, and ¢, plays a significant regulatory role in signal transduction pathways like Wnt,
Hedgehog (Hh), and Hippo, which are fundamental to cell proliferation, embryonic
development, and circadian rhythms.[2][3][4] Dysregulation of CK1 activity has been implicated
in various diseases, including cancer and neurodegenerative disorders, making its inhibitors
valuable tools for research and potential therapeutic agents.[1][4][5] CK1-IN-1 specifically
inhibits CK1d and CK1e with high potency.[6] This document provides a detailed protocol for
the preparation, storage, and handling of a CK1-IN-1 stock solution using dimethyl sulfoxide
(DMSO) as the solvent.

Quantitative Data Summary

The physicochemical and inhibitory properties of CK1-IN-1 are summarized below for easy
reference.
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Property Value Reference
Molecular Formula C24H15F2N3 [6]
Molecular Weight 383.39 g/mol [6]

ICs0 (CK13) 15 nM [6]

ICso (CK1g) 16 nM [6]

ICso (p38a MAPK) 73 nM [6]
Solubility in DMSO 77 mg/mL (200.83 mM) [6]
Solubility in Water Insoluble [6]
Solubility in Ethanol Insoluble [6]
Appearance Crystalline solid/Powder N/A

CK1 Signaling Pathway

Casein Kinase 1 is a key regulator in the canonical Wnt/(3-catenin signaling pathway, where it
can function as both a positive and a negative regulator.[5] In the absence of a Wnt ligand,
CK1a phosphorylates (-catenin, priming it for further phosphorylation by GSK3[ and
subsequent degradation.[7] This keeps cytoplasmic (3-catenin levels low. Upon Wnt binding,
CK1d/e can phosphorylate Dishevelled (Dvl), leading to the stabilization and nuclear
translocation of B-catenin, which then activates target gene transcription.[5][8]
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Caption: Role of CK1 isoforms in the Wnt/[3-catenin signaling pathway.

Experimental Protocol: Preparing CK1-IN-1 Stock
Solution

This protocol details the steps for reconstituting lyophilized CK1-IN-1 powder in DMSO to
create a high-concentration stock solution for experimental use.
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Objective: To prepare a sterile, high-concentration stock solution of CK1-IN-1 in DMSO for use
in biological assays.

Materials:

e CKZ1-IN-1 (lyophilized powder)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO, cell culture grade)
» Sterile, amber or foil-wrapped microcentrifuge tubes (1.5 mL)

o Sterile, aerosol-resistant pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Equipment:

Analytical balance (sensitive to 0.1 mg or better)

Calibrated micropipettes

Vortex mixer

Water bath sonicator (optional, for aiding dissolution)

Laminar flow hood or biosafety cabinet for sterile handling
Safety Precautions:

e CK1-IN-1 is a bioactive small molecule. Handle with care, avoiding inhalation of powder and
direct contact with skin or eyes.

e DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the
skin. Always wear appropriate gloves and handle in a well-ventilated area or chemical fume
hood.

o Consult the Safety Data Sheet (SDS) for CK1-IN-1 and DMSO before beginning work.
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Experimental Workflow

The overall process for preparing the CK1-IN-1 stock solution is outlined in the diagram below.

Start: Gather Materials
and Equipment

1. Equilibrate Reagents
(CK1-IN-1 and DMSO)
to Room Temperature

l

2. Weigh CK1-IN-1 Powder
Accurately

3. Calculate Required
Volume of DMSO

4. Add DMSO and Dissolve
(Vortex/Sonicate)

l

5. Aliquot Stock Solution
into Sterile Tubes

l

6. Label and Store Aliquots
at -20°C or -80°C

End: Stock Solution Ready
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Caption: Workflow for the preparation of CK1-IN-1 stock solution.

Step-by-Step Protocol

1. Pre-Preparation: a. Before opening, allow the vial containing lyophilized CK1-IN-1 and the
bottle of DMSO to equilibrate to room temperature for at least 20-30 minutes. This prevents
condensation of atmospheric moisture, which can affect compound stability and solubility.[9] b.
Gently tap or centrifuge the vial of CK1-IN-1 to ensure all the powder is at the bottom.[10] c.
Perform all sterile steps inside a laminar flow hood or biosafety cabinet.

2. Calculation of DMSO Volume: a. Determine the desired final concentration of your stock
solution (e.g., 10 mM, 20 mM, or higher). b. Use the following formula to calculate the required
volume of DMSO:

Example Calculation for a 10 mM Stock from 1 mg of CK1-IN-1: Volume (uL) =[1 mg / 383.39
mg/mmol] x [1 / 10 mmol/L] x 1,000,000 pL/L Volume (uL) = [0.002608 mmol] x [0.1 L/mmol] x
1,000,000 pL/L Volume (uL) = 260.8 pL

3. Reconstitution: a. Carefully weigh the desired amount of CK1-IN-1 powder using an
analytical balance. For small quantities, it is often best to dissolve the entire contents of a pre-
weighed vial to avoid weighing errors. b. Using a calibrated micropipette, add the calculated
volume of anhydrous DMSO to the vial containing the CK1-IN-1 powder. c. Cap the vial tightly
and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. d. If the
compound does not fully dissolve, sonicate the vial in a room temperature water bath for 5-10
minutes or warm briefly to 37°C.[11] Visually inspect the solution against a light source to
ensure no particulates are present.

4. Aliquoting and Storage: a. Once fully dissolved, dispense the stock solution into sterile,
single-use aliquots in amber or foil-wrapped microcentrifuge tubes. Aliquoting prevents
repeated freeze-thaw cycles which can degrade the compound.[10][12] b. Clearly label each
aliquot with the compound name, concentration, solvent, and date of preparation. c. Store the
aliquots according to the recommended conditions outlined in the table below.
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Storage Type Temperature Duration Reference
Powder -20°C 3years [12]

Stock in DMSO -80°C 1 year [6]

Stock in DMSO -20°C 1 month [6][12]

Guidelines for Use in Downstream Applications

Dilution for In Vitro Assays (e.g., Cell Culture):

o Perform serial dilutions of the high-concentration DMSO stock solution in DMSO first, before
adding to an aqueous medium.[9]

o To prepare the final working solution, dilute the DMSO stock (or a diluted DMSO stock)
directly into the cell culture medium.

o Ensure the final concentration of DMSO in the cell culture medium is kept to a minimum,
typically below 0.5%, to avoid solvent-induced cytotoxicity.[12] Some sources recommend a
final concentration of <0.1% for sensitive assays.[9]

Vehicle Control:

» Always include a vehicle control in your experiments. This control should contain the same
final concentration of DMSO as your experimental samples to account for any effects of the
solvent itself.

Precipitation:

e If precipitation occurs when diluting the DMSO stock into aqueous buffer or media, try further
diluting the stock in DMSO before adding it to the agqueous solution.[9] Gentle warming
(37°C) and vortexing can also help re-dissolve precipitates.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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